Cas no 2161394-94-9 (Canagliflozin Furanose Form (Mixture of Anomers))

• Product Name: Canagliflozin Furanose Form (Mixture of Anomers)
• CAS No: 2161394-94-9
• MF: C₂₄H₂₅FO₅S
• MW: 444.515709638596
• CID: 4743299
• Update Time: 2025-05-21

Canagliflozin Furanose Form (Mixture of Anomers) Chemical and Physical Properties

Names and Identifiers

• Canagliflozin Impurity 11
• CID 145997858
• (2R,3R,4R,5R)-2-((R)-1,2-dihydroxyethyl)-5-(3-((5-(4- fluorophenyl)thiophen-2-yl)methyl)-4-methylphenyl) tetrahydrofuran-3,4-diol
• Canagliflozin-10
• Canagliflozin impurity 9/(2R,3R,4R,5R)-2-((R)-1,2-dihydroxyethyl)-5-(3-((5-(4- fluorophenyl)thiophen-2-yl)methyl)-4-methylphenyl) tetrahydrofuran-3,4-diol
• D-Galactitol, 1,4-anhydro-1-C-[3-[[5-(4-fluorophenyl)-2-thienyl]methyl]-4-methylphenyl]-
• Canagliflozin Furanose Form (Mixture of Anomers)
• canagliflozin impurities613
• canagliflozin impurities3

• Inchi： 1S/C24H25FO5S/c1-13-2-3-15(23-21(28)22(29)24(30-23)19(27)12-26)10-16(13)11-18-8-9-20(31-18)14-4-6-17(25)7-5-14/h2-10,19,21-24,26-29H,11-12H2,1H3/t19-,21+,22+,23-,24-/m1/s1
• InChI Key： ZLPSHXQANWMHSC-HYPCABPSSA-N
• SMILES： S1C(C2C=CC(=CC=2)F)=CC=C1CC1=C(C)C=CC(=C1)[C@@H]1[C@H]([C@@H]([C@@H]([C@@H](CO)O)O1)O)O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 574
• Topological Polar Surface Area: 118

Experimental Properties

• Density: 1.375±0.06 g/cm3(Predicted)
• Melting Point: >53°C (dec)
• Boiling Point: 673.5±55.0 °C(Predicted)
• Solubility: DMSO (Slightly), Methanol (Slightly, Sonicated)
• pka: 13.56±0.70(Predicted)

Canagliflozin Furanose Form (Mixture of Anomers) Security Information

• Storage Condition：Hygroscopic, -20°C Freezer, Under inert atmosphere

Additional information on Canagliflozin Furanose Form (Mixture of Anomers)

Recent Advances in Canagliflozin Furanose Form (Mixture of Anomers) and Its Implications in Diabetes Treatment

The chemical compound with the CAS number 2161394-94-9, known as Canagliflozin Furanose Form (Mixture of Anomers), has garnered significant attention in recent years due to its potential therapeutic applications in diabetes management. Canagliflozin, a sodium-glucose co-transporter 2 (SGLT2) inhibitor, is widely used to treat type 2 diabetes mellitus (T2DM). The furanose form, specifically a mixture of anomers, represents a novel crystalline form of canagliflozin, which has been the subject of extensive research to understand its physicochemical properties, stability, and bioavailability.

Recent studies have focused on the synthesis and characterization of Canagliflozin Furanose Form (Mixture of Anomers). Advanced analytical techniques such as X-ray diffraction (XRD), differential scanning calorimetry (DSC), and nuclear magnetic resonance (NMR) spectroscopy have been employed to elucidate its molecular structure and confirm the presence of anomeric mixtures. These studies have revealed that the furanose form exhibits unique solid-state properties, which may influence its dissolution rate and overall pharmacokinetic profile.

One of the key findings from recent research is the improved stability of the furanose form compared to other polymorphic forms of canagliflozin. This stability is attributed to the specific hydrogen-bonding patterns and molecular packing in the crystal lattice. Such stability is crucial for the development of pharmaceutical formulations, as it ensures the consistency and efficacy of the drug product over its shelf life.

In addition to its physicochemical properties, the therapeutic efficacy of Canagliflozin Furanose Form (Mixture of Anomers) has been evaluated in preclinical and clinical studies. These studies have demonstrated that the furanose form retains the pharmacodynamic activity of canagliflozin, effectively inhibiting SGLT2 and promoting glucosuria. Furthermore, some studies suggest that the furanose form may offer advantages in terms of reduced variability in drug absorption, potentially leading to more predictable clinical outcomes.

The development of Canagliflozin Furanose Form (Mixture of Anomers) also addresses some of the challenges associated with the original canagliflozin formulation, such as hygroscopicity and processing difficulties. The furanose form's enhanced stability and handling properties make it a promising candidate for scalable manufacturing processes, which could facilitate its commercialization and widespread use.

Looking ahead, ongoing research aims to further optimize the synthesis and formulation of Canagliflozin Furanose Form (Mixture of Anomers). Future studies will likely explore its potential applications in combination therapies and its long-term safety profile. As the understanding of this novel form deepens, it may pave the way for next-generation SGLT2 inhibitors with improved therapeutic profiles.

In conclusion, Canagliflozin Furanose Form (Mixture of Anomers) represents a significant advancement in the field of diabetes therapeutics. Its unique physicochemical properties, enhanced stability, and retained pharmacodynamic activity make it a compelling subject for further research and development. As the scientific community continues to explore its potential, this compound may play a pivotal role in improving the treatment options available for patients with T2DM.